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Compound of Interest

Compound Name: BMS-902483

CAS No.: 1192810-88-0

Cat. No.: B606265

Get Quote

For researchers and drug development professionals, the proper handling and disposal of

investigational compounds like BMS-902483 is a critical component of laboratory safety and

environmental responsibility. While a specific Safety Data Sheet (SDS) for BMS-902483 is not

publicly available, this guide provides a comprehensive disposal plan based on established

best practices for similar small molecule inhibitors used in research settings. The following

procedures are designed to ensure the safe management of this compound from use to final

disposal.

All waste materials must be disposed of in accordance with national and local regulations. It is

imperative to leave chemicals in their original containers and avoid mixing them with other

waste. Uncleaned containers should be treated with the same precautions as the product itself.

Immediate Safety and Handling Protocols
Prior to disposal, safe handling is paramount. Researchers should always adhere to the

following personal protective equipment (PPE) guidelines when working with BMS-902483 and

its waste.
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Personal Protective Equipment (PPE) Specification and Use

Gloves

Wear suitable chemical-resistant gloves (e.g.,

Nitrile). Regularly inspect gloves for signs of

damage.

Eye Protection
Use safety eyewear or goggles that conform to

recognized standards (e.g., EN 166).[1]

Lab Coat
A standard laboratory coat should be worn to

protect from skin contact.

Respiratory Protection

If handling the compound in powdered form

outside of a fume hood, use an approved

respirator.

In the event of accidental exposure, follow these first-aid measures:

Eye Contact: Immediately rinse with water for several minutes. If irritation persists, seek

medical attention.[1]

Skin Contact: Wash the affected area with soap and water.[1]

Inhalation: Move to an area with fresh air.[1]

Ingestion: Do not induce vomiting and seek immediate medical advice.[1]

Step-by-Step Disposal Procedure
The disposal of BMS-902483 and associated materials should be conducted in a systematic

and contained manner to minimize exposure and environmental contamination.

Segregation of Waste: At the point of generation, separate waste into distinct, clearly labeled

streams:

Unused Compound: The original vial containing BMS-902483.

Contaminated Labware: Includes items such as pipette tips, centrifuge tubes, and flasks

that have come into direct contact with the compound.
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Contaminated PPE: Gloves, disposable lab coats, and other protective gear worn during

handling.

Liquid Waste: Solutions containing BMS-902483, such as cell culture media or solvents.

Packaging of Waste:

Solid Waste: Place all contaminated solid materials into a dedicated, sealable, and clearly

labeled hazardous waste container.

Liquid Waste: Collect all liquid waste in a compatible, sealed, and labeled container. If the

compound was dissolved in a solvent, the waste container should be appropriate for that

solvent.

Labeling: All waste containers must be clearly labeled with the following information:

"Hazardous Waste"

The name of the chemical: "BMS-902483"

The primary hazards (e.g., "Chemical Waste," "Cytotoxic Agent - For Research Use").

The date of accumulation.

The name and contact information of the generating laboratory.

Storage: Store the labeled hazardous waste containers in a designated, secure area away

from general laboratory traffic. This area should be well-ventilated and have secondary

containment to prevent spills.

Final Disposal: Arrange for the collection of the hazardous waste by a licensed and approved

waste disposal contractor. Do not dispose of BMS-902483 or its contaminated materials

through standard laboratory or municipal waste streams.[2]

Experimental Workflow for Disposal
The following diagram illustrates the logical flow for the proper disposal of BMS-902483.
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BMS-902483 Disposal Workflow
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of BMS-902483, thereby protecting themselves, their colleagues, and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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